Cas no 1338096-94-8 (7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline)

7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline is a brominated tetrahydroisoquinoline derivative with a methyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its bromine moiety offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions, while the tetrahydroisoquinoline scaffold is a common structural motif in medicinal chemistry. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity in downstream applications. Suitable for use in heterocyclic and alkaloid synthesis, this compound is characterized by high purity and stability, making it a reliable building block for research and industrial applications.

7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline structure

1338096-94-8 structure

Product Name:7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline

CAS No:1338096-94-8

MF:C₁₀H₁₂BrN

MW:226.112981796265

MDL:MFCD22989189

CID:1031296

PubChem ID:68229182

Update Time:2025-10-16

7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline
- J-519145
- EN300-1707073
- DB-318288
- CS-0183627
- 1338096-94-8
- AKOS016845093
- DTXSID30738162
- SCHEMBL12279234
- A931009
- MDL： MFCD22989189
- Inchi： 1S/C10H12BrN/c1-7-5-12-6-8-4-9(11)2-3-10(7)8/h2-4,7,12H,5-6H2,1H3
- InChI Key： DZKBKESMSHBZNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CNCC2C

Computed Properties

Exact Mass: 225.01531g/mol
Monoisotopic Mass: 225.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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TRC	I918458-1mg	7-Bromo-1,2,3,4-tetrahydro-4-methyl-isoquinoline	1338096-94-8		1mg	$ 50.00	2022-06-04
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Chemenu	CM142950-1g	7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline	1338096-94-8	95%	1g	$632	2021-08-05
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Enamine	EN300-1707073-0.05g	7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline	1338096-94-8		0.05g	$457.0	2023-09-20
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